2-hydroxy-N'-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)benzohydrazide

• IUPAC Name: 2-hydroxy-N-[(E)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]benzamide
• InChI: InChI=1S/C19H13F3N2O3/c20-19(21,22)13-5-3-4-12(10-13)17-9-8-14(27-17)11-23-24-18(26)15-6-1-2-7-16(15)25/h1-11,25H,(H,24,26)/b23-11+
• InChI Key: QSFZYUJQRRUKEE-FOKLQQMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F)O
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F)O
• Molecular Formula: C19H13F3N2O3
• Molecular Weight: 374.3 g/mol

Description

Synthesis Analysis

Benzohydrazides, including compounds similar to 2-hydroxy-N'-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)benzohydrazide, are typically synthesized using a refluxing process involving specific reactants. For example, Asegbeloyin et al. (2014) described the synthesis of a related compound through the reaction of 1-phenyl-3-methyl-4-benzoyl-pyrazol-5-one and benzoyl hydrazide in refluxing ethanol (Asegbeloyin et al., 2014).

Molecular Structure Analysis

The molecular structure of benzohydrazides is often characterized using techniques like NMR spectroscopy and X-ray crystallography. For instance, Fun et al. (2011) analyzed a similar benzohydrazide derivative, revealing a nonplanar molecule with intermolecular hydrogen bonding forming a ring system (Fun et al., 2011).

Chemical Reactions and Properties

Benzohydrazides can react with various metal ions to form complexes. As illustrated by Asegbeloyin et al. (2014), the reaction of a benzohydrazide compound with Co(II), Ni(II), and Cu(II) halides produced corresponding complexes characterized by different spectroscopic methods (Asegbeloyin et al., 2014).

Physical Properties Analysis

Physical properties of benzohydrazides, such as melting point, solubility, and crystal structure, are often determined through experimental analysis. For example, Fun et al. (2011) described the crystal structure of a benzohydrazide derivative, providing insights into its physical characteristics (Fun et al., 2011).

Chemical Properties Analysis

Chemical properties like reactivity with other compounds, stability, and potential biological activities are crucial aspects of benzohydrazides. Asegbeloyin et al. (2014) reported on the cytotoxic and antimicrobial activity of a benzohydrazide compound, highlighting its chemical properties (Asegbeloyin et al., 2014).

Scientific Research Applications

Covalent Organic Frameworks

• The study by Uribe-Romo et al. (2011) discusses the synthesis of new covalent organic frameworks (COFs) using hydrazide linkages, demonstrating the potential of hydrazone-linked COFs in creating porous materials with excellent chemical and thermal stability. This suggests that similar compounds could be used in the development of novel COFs with specific properties for gas storage, separation, or catalysis (Uribe-Romo et al., 2011).

Biological Activities

• Küçükgüzel et al. (2003) synthesized diflunisal hydrazide-hydrazone derivatives and evaluated their antimicrobial and anticonvulsant activities, highlighting the potential of hydrazide-hydrazones in developing new antimicrobial and anticonvulsant agents (Küçükgüzel et al., 2003).

Sensor Technologies

• A study by Ma et al. (2016) on an acylhydrazone-based chemosensor for the detection of Al3+ ions showcases the utility of hydrazide compounds in creating selective and sensitive sensors. This indicates the potential of similar compounds in environmental monitoring and analysis (Ma et al., 2016).